
tert-butyl fluoride CAS number and molecular
weight

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: tert-Butyl fluoride

Cat. No.: B1596033 Get Quote

Technical Guide: tert-Butyl Fluoride
Audience: Researchers, scientists, and drug development professionals.

This technical guide provides core identification and property data for tert-Butyl Fluoride, a

key organofluorine compound.

Physicochemical Properties
The fundamental physicochemical data for tert-Butyl Fluoride (also known as 2-fluoro-2-

methylpropane) are summarized below. These identifiers are essential for regulatory

submissions, database searches, and procurement.

Property Value Source

CAS Number 353-61-7 [1][2][3][4][5]

Molecular Formula C₄H₉F [1][3][4][5]

Molecular Weight 76.11 g/mol [2][4][5][6]

76.112663 g/mol [1]

76.1127 g/mol [3]

Synonyms
2-fluoro-2-methylpropane, t-

butyl fluoride
[3][6]
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Compound Identification Workflow
The logical relationship between the common name of the compound and its primary chemical

identifiers is crucial for accurate documentation and research. The following diagram illustrates

this workflow.
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Logical relationship between chemical name and identifiers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1596033#tert-butyl-fluoride-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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